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Compound of Interest

Compound Name: 5-Bromo-3-fluoroisatoic anhydride

Cat. No.: B2633186 Get Quote

5-Bromo-3-fluoroisatoic Anhydride: A Technical
Guide for Researchers
CAS Number: 1049118-00-4

This technical guide provides an in-depth overview of 5-Bromo-3-fluoroisatoic anhydride, a

halogenated heterocyclic compound of interest to researchers in medicinal chemistry and drug

discovery. This document outlines its chemical properties, potential synthetic routes,

characteristic reactions, and a list of commercial suppliers.

Chemical and Physical Properties
5-Bromo-3-fluoroisatoic anhydride, also known as 6-Bromo-8-fluoro-2H-3,1-benzoxazine-

2,4(1H)-dione, is a fine chemical intermediate. While extensive experimental data is not publicly

available, the following table summarizes its key properties based on supplier information.
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Property Value Source

CAS Number 1049118-00-4 BLD Pharm, CymitQuimica

Molecular Formula C₈H₃BrFNO₃ CymitQuimica

Molecular Weight 260.02 g/mol CymitQuimica

Appearance Faint brown powder CymitQuimica

Purity ≥95% CymitQuimica

Synonyms
6-Bromo-8-fluoro-2H-3,1-

benzoxazine-2,4(1H)-dione
CymitQuimica

Synthesis of Isatoic Anhydrides: A General
Overview
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-3-fluoroisatoic
anhydride is not readily available in the public domain, a general and plausible synthetic

approach can be inferred from established methods for preparing substituted isatoic

anhydrides. One common method involves the reaction of a corresponding anthranilic acid with

a phosgene equivalent, such as triphosgene.[1] Another approach is the oxidation of

substituted indoles.

The following diagram illustrates a generalized synthetic workflow for the preparation of isatoic

anhydrides from anthranilic acids.
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General Synthesis of Isatoic Anhydrides
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A generalized synthetic pathway to isatoic anhydrides.

Reactivity and Potential Applications
Isatoic anhydrides are versatile intermediates in organic synthesis, primarily due to the

reactivity of the anhydride functionality. The ring can be opened by a variety of nucleophiles,

leading to the formation of a diverse range of substituted anthranilic acid derivatives. This

reactivity makes them valuable building blocks in the synthesis of pharmaceuticals and other

biologically active molecules.

The general reaction of isatoic anhydrides with nucleophiles is depicted in the following

diagram.
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General Reactivity of Isatoic Anhydrides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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